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Compound of Interest

Compound Name: EW-7195

Cat. No.: B8240650

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of EW-7195, a potent and selective ALK5 (TGFBR1) inhibitor. Adherence to these
procedures is critical for minimizing risks and maintaining a safe research environment.

Chemical and Safety Data Overview

A clear understanding of the chemical properties and associated hazards of EW-7195 is the
first step toward safe handling and disposal.

Identifier Value

3-[[5-(6-Methylpyridin-2-yl)-4-([1,2,4]triazolo[1,5-
Chemical Name a]pyridin-6-yl)-1H-imidazol-2-

ylmethylamino]benzonitrile[1]

CAS Number 1352609-28-9[1][2]
Molecular Formula C23H18N8[1][2]
Molecular Weight 406.44 g/mol [1][2]
Appearance Crystalline solid, powder
Solubility Soluble in DMSO

Store at -20°C as a powder or at -80°C in
Storage
solvent.[1]
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Hazard Identification and GHS Classification

EW-7195 is classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) with the following hazards:

GHS Classification Hazard Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life[1]

H410: Very toxic to aquatic life with long lasting

Chronic aquatic toxicity (Category 1)
effects[1]

Signal Word: Warning
Hazard Pictograms:

o lwualt text

o lualt text

Proper Disposal Procedures

The primary directive for the disposal of EW-7195 is to "Dispose of contents/container to an
approved waste disposal plant"[1]. This ensures that the compound is handled by professionals
equipped to manage hazardous chemical waste and prevent environmental contamination.

Step-by-Step Disposal Protocol:
o Waste Segregation:

o Solid Waste: Collect unused or expired EW-7195 powder in a clearly labeled, sealed
container designated for solid chemical waste.

o Liquid Waste: Collect solutions of EW-7195 (e.g., dissolved in DMSO) in a separate,
clearly labeled, and sealed container for liquid chemical waste. Do not mix with other
solvent waste unless compatible and permitted by your institution's waste management
guidelines.
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o Contaminated Materials: Any materials that have come into contact with EW-7195, such
as pipette tips, gloves, and bench paper, should be considered contaminated. Place these
items in a designated, sealed waste bag or container for solid chemical waste.

e Labeling:

o All waste containers must be clearly and accurately labeled with the full chemical name
("EW-7195"), the relevant hazard pictograms, and the date.

o Storage of Waste:

o Store waste containers in a designated, secure area away from general laboratory traffic.
This area should be well-ventilated and have secondary containment to prevent the
spread of material in case of a leak.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste. Follow their specific procedures for waste manifest
documentation and pickup.

Experimental Protocols and Safety
Handling Precautions:

o Always handle EW-7195 in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust or aerosols[1].

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.

e Avoid direct contact with the skin and eyes[1].
e Do not eat, drink, or smoke in areas where EW-7195 is handled or stored[1].
e Wash hands thoroughly after handling the compound[1].

Accidental Release Measures:
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In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated.

« Containment: Prevent further leakage or spillage. Do not allow the material to enter drains or
watercourses[1].

e Clean-up:

o Solid Spills: Carefully sweep or scoop up the solid material, avoiding dust generation.
Place it in a labeled, sealed container for disposal.

o Liquid Spills: Absorb the solution with an inert, non-combustible absorbent material such
as vermiculite, sand, or earth. Place the contaminated absorbent material into a labeled,
sealed container for disposal.

« Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with a suitable solvent (e.g., alcohol), followed by soap and water. Collect all
decontamination materials for disposal as hazardous waste.

Signaling Pathway and Experimental Workflow

TGF-B Signaling Pathway Inhibition by EW-7195

EW-7195 is a selective inhibitor of the TGF-f3 type | receptor, ALK5. By inhibiting ALK5, EW-
7195 blocks the phosphorylation of Smad2 and Smad3, which in turn prevents their complex
formation with Smad4 and subsequent translocation into the nucleus to regulate gene
expression. This inhibition disrupts the TGF-3 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of EW-7195].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8240650#ew-7195-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b8240650?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC23841.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0014401.pdf
https://www.benchchem.com/product/b8240650#ew-7195-proper-disposal-procedures
https://www.benchchem.com/product/b8240650#ew-7195-proper-disposal-procedures
https://www.benchchem.com/product/b8240650#ew-7195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8240650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8240650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

